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Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118

An In-depth Technical Guide to the Purity and Isotopic Enrichment of [1-13Cgal]Lactose

For researchers, scientists, and drug development professionals, the precise characterization
of isotopically labeled compounds is paramount for generating reliable and reproducible data.
This technical guide provides a comprehensive overview of [1-13Cgal]Lactose, a stable
isotope-labeled form of lactose, focusing on its chemical purity and isotopic enrichment. This
document details the analytical methodologies used for its quality assessment and provides
insights into its application in metabolic research.

Quantitative Data Summary

The quality of [1-13Cgal]Lactose is defined by its chemical purity and the degree of isotopic
enrichment at the C1 position of the galactose moiety. Commercially available [1-
13Cgal]Lactose is typically supplied as a monohydrate and meets high standards of purity. For
comparative purposes, data for the glucose-labeled analogue, [1-13Cglc]Lactose, is also
presented.

Table 1: Purity and Isotopic Enrichment of [1-13C]Lactose Analogues
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Specification ([1- Specification ([1- Analytical
Parameter
13Cgal]Lactose) 13Cgic]Lactose) Method(s)
High-Performance
. . Liquid
Chemical Purity >99% >99%(1]
Chromatography
(HPLC)[1]

Isotopic Enrichment

99 atom % 13C

99 atom % 13CJ[1]

Nuclear Magnetic
Resonance (NMR),

Mass Spectrometry

4-0O-3-D-[1- 4-0O-B3-D-
Synonyms 13C]galactopyranosyl- galactopyranosyl-D- N/A
D-glucose|2] [1-13C]glucose]3]
Molecular Formula 13CC11H22011-H20]2] 13CC11H22011-H20]3] N/A
Molecular Weight 361.31 g/mol [2] 361.31 g/mol [3] N/A

Experimental Protocols

The verification of chemical purity and isotopic enrichment is crucial for the validation of

experimental results. The following sections detail the methodologies for these analyses.

Determination of Chemical Purity by HPLC-RID

High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID) is a

standard method for quantifying the chemical purity of non-chromophoric compounds like

lactose.[4]

Objective: To separate and quantify [1-13Cgal]Lactose from any non-labeled lactose or other

sugar impurities.

Instrumentation:

o HPLC system with a pump, autosampler, and column oven.

o Refractive Index Detector (RID).
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o Carbohydrate analysis column (e.g., Aminex HPX-87 series).
Reagents:

e [1-13Cgal]Lactose sample.

o High-purity lactose standard (=99.5%).

e Deionized water, HPLC grade.

Procedure:

o Mobile Phase Preparation: Prepare a mobile phase of deionized water and degas it
thoroughly.

o Standard Preparation: Prepare a stock solution of the high-purity lactose standard in
deionized water (e.g., 10 mg/mL). Create a series of calibration standards by diluting the
stock solution to concentrations ranging from 0.5 to 10 mg/mL.[4]

o Sample Preparation: Accurately weigh and dissolve the [1-13Cgal]Lactose sample in
deionized water to a concentration within the calibration range.

e Chromatographic Conditions:

Column: Aminex HPX-87C Column.

[¢]

Mobile Phase: Deionized Water.

[¢]

[e]

Flow Rate: 0.6 mL/min.

o

Column Temperature: 80-85°C.

[¢]

Injection Volume: 5-20 pL.[4]

e Analysis: Inject the standard solutions to construct a calibration curve based on peak area
versus concentration. Inject the sample solution.
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» Data Analysis: Identify the lactose peak based on the retention time of the standard.
Calculate the chemical purity by comparing the peak area of the [1-13Cgal]Lactose to the
total area of all peaks in the chromatogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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